Cas no 2097847-79-3 (5-bromo-2-(but-3-yn-1-yl)pyridine)

5-Bromo-2-(but-3-yn-1-yl)pyridine is a versatile brominated pyridine derivative featuring an alkyne functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine substituent at the 5-position enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, while the but-3-yn-1-yl side chain provides a handle for further functionalization via click chemistry or Sonogashira coupling. This compound is particularly useful in the development of heterocyclic frameworks and bioactive molecules. Its well-defined structure and dual reactivity make it a preferred choice for constructing complex molecular architectures in medicinal chemistry and materials science applications.
5-bromo-2-(but-3-yn-1-yl)pyridine structure
2097847-79-3 structure
Product Name:5-bromo-2-(but-3-yn-1-yl)pyridine
CAS No:2097847-79-3
MF:C9H8BrN
MW:210.070521354675
CID:6560032
PubChem ID:165604056
Update Time:2025-08-03

5-bromo-2-(but-3-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(but-3-yn-1-yl)pyridine
    • Pyridine, 5-bromo-2-(3-butyn-1-yl)-
    • Inchi: 1S/C9H8BrN/c1-2-3-4-9-6-5-8(10)7-11-9/h1,5-7H,3-4H2
    • InChI Key: TWEMMUZORXQOEU-UHFFFAOYSA-N
    • SMILES: C1(CCC#C)=NC=C(Br)C=C1

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 251.5±25.0 °C(Predicted)
  • pka: 2.93±0.22(Predicted)

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Additional information on 5-bromo-2-(but-3-yn-1-yl)pyridine

Comprehensive Overview of 5-bromo-2-(but-3-yn-1-yl)pyridine (CAS No. 2097847-79-3): Properties, Applications, and Industry Insights

The compound 5-bromo-2-(but-3-yn-1-yl)pyridine (CAS No. 2097847-79-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with a bromo group and a but-3-yn-1-yl side chain, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and catalysis, aligning with the growing demand for innovative small-molecule building blocks.

In recent years, the surge in interest for 5-bromo-2-(but-3-yn-1-yl)pyridine can be attributed to its role in click chemistry and cross-coupling reactions. The presence of both a bromo substituent and an alkyne functionality allows for diverse functionalization, making it a valuable tool for constructing bioconjugates or polymeric materials. This adaptability resonates with current trends in green chemistry, where efficiency and atom economy are prioritized. Notably, its applications extend to proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From a synthetic perspective, CAS No. 2097847-79-3 exemplifies the convergence of scalability and selectivity. Its pyridine core is amenable to metal-catalyzed transformations, while the terminal alkyne enables Huisgen cycloaddition—a reaction widely used in biomolecular labeling. These properties address common search queries like "how to modify pyridine derivatives for drug development" or "alkyne-containing intermediates for bioconjugation." Such versatility positions this compound as a focal point in high-throughput screening libraries.

The commercial availability of 5-bromo-2-(but-3-yn-1-yl)pyridine has also spurred discussions on supply chain optimization for fine chemicals. With the rise of contract research organizations (CROs), ensuring consistent purity (>98%) and batch-to-batch reproducibility is critical, as highlighted in forums on GMP-compliant synthesis. Furthermore, its stability under ambient conditions makes it a practical choice for global logistics, addressing concerns about compound degradation during storage—a frequent pain point for researchers.

Looking ahead, the demand for CAS No. 2097847-79-3 is expected to grow alongside advancements in personalized medicine and biologics. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with industry shifts toward process intensification. As sustainability gains traction, the compound’s potential in renewable feedstock derivatization could further elevate its profile. For laboratories seeking cost-effective intermediates with multifunctional handles, this molecule offers a compelling solution.

In summary, 5-bromo-2-(but-3-yn-1-yl)pyridine (CAS No. 2097847-79-3) exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its dual reactivity, coupled with broad applicability, ensures its relevance in answering contemporary challenges—from accelerated drug discovery to sustainable manufacturing. As research continues to uncover new utilities, this compound will likely remain a staple in the toolkit of modern chemists.

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